Cas no 2172043-95-5 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid
• CAS No: 2172043-95-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6079273
• PubChem ID: 165563587
• Update Time: 2025-05-20

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid
• EN300-1549459
• 2172043-95-5
• 3-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)-3-methylbutanoic acid

• Inchi： 1S/C26H30N2O6/c1-26(2,13-22(29)30)28-24(31)23-16(11-12-33-23)14-27-25(32)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,23H,11-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： FTFNXPDXGQUYJL-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid (CAS No. 2172043-95-5)

The compound 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid, with the CAS number 2172043-95-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamido functionality, and a butanoic acid moiety. These structural features make it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, has been utilized to enhance the stability and bioavailability of therapeutic agents. Researchers have demonstrated that incorporating the Fmoc group into drug molecules can significantly improve their pharmacokinetic profiles, making them more effective in treating various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a prodrug precursor, where the Fmoc group serves as a removable protective layer that is cleaved under specific physiological conditions.

In addition to its role in drug delivery, this compound has also found applications in materials science. The formamido functionality present in the molecule has been shown to facilitate self-healing properties in polymer matrices. A 2022 article in Advanced Materials highlighted how this compound can be incorporated into polymeric materials to create self-healing coatings and adhesives. The ability of the formamido group to undergo reversible hydrogen bonding interactions was identified as the key mechanism behind these self-healing properties.

The butanoic acid moiety in this compound further enhances its versatility by providing additional functional groups for chemical modifications. This feature has been exploited in the development of bioconjugates, where the molecule serves as a scaffold for attaching various biomolecules such as peptides, proteins, and nucleic acids. A 2021 study in Nature Communications demonstrated the successful use of this compound as a linker in antibody-drug conjugates (ADCs), where it facilitated precise drug targeting while minimizing off-target effects.

From an environmental perspective, researchers have also investigated the biodegradability of this compound. A 2023 study published in Environmental Science & Technology reported that under aerobic conditions, the compound undergoes rapid microbial degradation due to its hydrolyzable bonds. This finding is particularly important for applications where environmental impact is a concern, such as in agricultural chemicals or biodegradable polymers.

In conclusion, 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-3-methylbutanoic acid (CAS No. 2172043-95) is a multifaceted compound with promising applications across diverse fields. Its unique structural features and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in drug delivery, materials science, and environmental chemistry.